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Chemical Identification and Profile

The table below summarizes the core identification details for 1H,1H,2H,2H-Perfluorododecan-1-ol.

Property Description

CAS Registry
Number

865-86-1 [1] [2]

IUPAC Name 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecan-1-ol
[1] [2]

Molecular Formula C₁₂H₅F₂₁O [1] [2]

Molecular Weight 564.14 g/mol [1]

Linear Formula CF₃(CF₂)₉CH₂CH₂OH [1]

Category Fluorotelomer Alcohol (FTOH) [3] [2]

Physical and Chemical Properties
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The table below outlines the basic physicochemical properties of this compound.

Property Value / Description

Appearance White to Off-White solid [2]

Melting Point 90°C to 95°C [1] [2]

Boiling Point 145°C at 10 mmHg [1] [2]

Density 1.664±0.06 g/cm³ (Predicted) [2]

Flash Point >110 °C (closed cup) [4]

Water Solubility Insoluble [1] [2]

Storage Store in a cool place in a tightly closed container [1]

Handling and Safety

This compound requires careful handling, as is typical for fluorinated substances.

Hazards: It is classified as flammable and can cause skin irritation, serious eye irritation, and may
cause respiratory irritation [4] [2].

Precautions: Use with appropriate personal protective equipment (PPE) including safety glasses,
gloves, and impervious clothing. Avoid breathing its dust or vapors and ensure adequate ventilation

[4].
Incompatibilities: It is incompatible with strong oxidizing agents [1]. Acids and oxidizing agents

should be avoided [1].
Decomposition: Under fire conditions, hazardous decomposition products include hydrogen fluoride

and carbon oxides [4].

Applications and Relevance

This fluorotelomer alcohol has several specific industrial and research applications:

Industrial Uses: It is used in fabric processing, coating, appliance paint, and boat paint [1].
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Research Significance: It is noted as a fluorotelomer alcohol (FTOH) that is often detected in
indoor dust, making it a compound of interest for environmental and health studies [2].

Chemical Family Relationship

The following diagram illustrates the relationship of 1H,1H,2H,2H-Perfluorododecan-1-ol within the broader

family of fluorotelomer alcohols, based on its structure and nomenclature.

Fluorotelomer Alcohols (FTOHs)

General Structure: 
 CF₃(CF₂)ₙCH₂CH₂OH

1H,1H,2H,2H-Perfluorododecan-1-ol

Chain Length (n): 9 Fluorinated Carbons: 10 Molecular Formula: C₁₂H₅F₂₁O

Click to download full resolution via product page

Chemical structure relationship of 1H,1H,2H,2H-Perfluorododecan-1-ol.

Information Gaps and Next Steps

The search results could not provide the following information you requested:

Detailed Experimental Protocols: Specific methodologies for experiments using this compound
were not found.

Signaling Pathways: No information on biological pathways or cellular mechanisms was available.
Toxicological Data: While hazards are listed, detailed toxicological study results are not provided.
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To obtain this deeper technical data, I suggest you:

Consult specialized databases like SciFinder or Reaxys, which may have more detailed journal
articles and patents.

Review the primary literature by searching for the CAS Number (865-86-1) on platforms like
PubMed or Google Scholar.

Contact chemical suppliers directly for technical data sheets that might contain more application-
specific protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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